Cas no 2757928-17-7 (2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid)
2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2757928-17-7
- 2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid
- EN300-37153515
- SCHEMBL8828010
- 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid
-
- Inchi: 1S/C13H14O9S/c1-8-2-4-9(5-3-8)23(20,21)22-13(12(18)19,6-10(14)15)7-11(16)17/h2-5H,6-7H2,1H3,(H,14,15)(H,16,17)(H,18,19)
- InChI Key: HIHKCGXRXFCYHT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(=O)O)(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 346.03585319g/mol
- Monoisotopic Mass: 346.03585319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 164Ų
2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153515-0.05g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153515-0.1g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153515-0.25g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153515-0.5g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153515-1.0g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153515-2.5g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153515-5.0g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153515-10.0g |
2-[(4-methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid |
2757928-17-7 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid
Introduction to 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid (CAS No. 2757928-17-7)
2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2757928-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This tricarboxylic acid derivative features a unique structural motif comprising a propane backbone substituted with three carboxylic acid groups and an aromatic sulfonyloxy substituent. The presence of the 4-methylbenzenesulfonyl moiety introduces both electronic and steric influences that make this compound a versatile intermediate in the synthesis of biologically active molecules.
The compound's structural design positions it as a potential building block for the development of novel therapeutic agents. Its multifunctional nature allows for selective modifications at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, there has been growing interest in tricarboxylic acids due to their role in constructing complex molecular architectures found in natural products and drug candidates. The (4-methylbenzenesulfonyl)oxy group, in particular, has been explored for its ability to enhance binding affinity and metabolic stability in drug molecules.
Recent advancements in computational chemistry have facilitated the rational design of molecules like 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid. Molecular modeling studies suggest that this compound can act as a chiral ligand or a precursor for asymmetric catalysis, which is crucial for enantioselective synthesis in pharmaceuticals. The carboxylic acid groups provide opportunities for coordination with transition metals, making it a candidate for catalytic applications in organic transformations such as cross-coupling reactions and oxidation processes.
In the realm of medicinal chemistry, derivatives of this compound have been investigated for their potential biological activities. The sulfonyl group is known to modulate enzyme activity by interacting with polar residues in active sites, while the carboxylates can engage in salt bridge interactions with biological targets. Preliminary studies indicate that certain analogs may exhibit inhibitory effects on enzymes implicated in inflammatory pathways. This aligns with the broader trend toward developing small-molecule modulators that target post-translational modifications, which are increasingly recognized as key regulatory mechanisms in cellular processes.
The synthesis of 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid presents challenges due to the need for precise functionalization of the propane core while maintaining regioselectivity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency of producing such complex molecules. For instance, palladium-catalyzed sulfonylation reactions have enabled the introduction of the 4-methylbenzenesulfonyl group with high selectivity, while protecting group strategies allow for sequential functionalization of the carboxylate moieties.
The compound's potential extends beyond pharmaceutical applications into materials science and industrial chemistry. Its rigid tricarboxylic acid framework makes it a candidate for polymer synthesis, where it can serve as a cross-linking agent or a component in metal-organic frameworks (MOFs). The aromatic sulfonyloxy group also lends itself to applications in organic electronics, where electron-withdrawing substituents are desirable for optimizing charge transport properties.
As research continues to uncover new synthetic pathways and biological functions, 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid is poised to play an increasingly important role in interdisciplinary studies. Collaborative efforts between synthetic chemists and biochemists will be essential to fully realize its potential as a scaffold for drug discovery and materials innovation. The integration of machine learning tools into virtual screening processes may further accelerate the identification of novel derivatives with enhanced therapeutic profiles.
In conclusion, 2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid (CAS No. 2757928-17-7) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad utility. Its unique combination of functional groups and synthetic accessibility positions it as a valuable asset in modern chemical research. As methodologies evolve and new applications emerge, this compound will undoubtedly continue to contribute to advancements across multiple scientific disciplines.
2757928-17-7 (2-[(4-Methylbenzenesulfonyl)oxy]propane-1,2,3-tricarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)